1-(1,2,3,4-Tetrahydronaphthalen-1-yl)piperazine dihydrochloride
Overview
Description
“1-(1,2,3,4-Tetrahydronaphthalen-1-yl)piperazine” is a chemical compound with the CAS Number: 187221-31-4 . It has a linear formula of C14H20N2 and a molecular weight of 216.33 . The compound is stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “1-(1,2,3,4-Tetrahydronaphthalen-1-yl)piperazine”, has been a subject of research. Recent methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The IUPAC name for this compound is 1-(1,2,3,4-tetrahydro-1-naphthalenyl)piperazine . The InChI code for this compound is 1S/C14H20N2/c1-2-6-13-12(4-1)5-3-7-14(13)16-10-8-15-9-11-16/h1-2,4,6,14-15H,3,5,7-11H2 .
Physical and Chemical Properties Analysis
“1-(1,2,3,4-Tetrahydronaphthalen-1-yl)piperazine” is a liquid at room temperature . It is stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Scientific Research Applications
1. Diagnostic Applications in Oncology
1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine 1 (PB28) has been studied for its potential therapeutic and diagnostic applications in oncology. Novel analogues with reduced lipophilicity have been designed for this purpose, targeting more polar functional groups. These compounds, including (-)-(S)-9, have shown high affinity for σ2 receptors, moderate activity at the P-gp efflux pump, and minimal antiproliferative activity, making them candidates for tumor imaging and diagnosis (Abate et al., 2011).
2. Serotonin Receptor Activity
Several N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinealkylamides have been synthesized to study their affinity and activity for the 5-HT7 serotonin receptor. These compounds have shown a significant role in affecting the receptor affinity and intrinsic activity, with certain lipophilic substituents leading to high-affinity agonists, whereas other substituents switched intrinsic activity toward antagonism (Leopoldo et al., 2007).
3. Sigma Receptor Affinity and Activity
Research has explored the importance of piperazine N-atoms for sigma(2) receptor affinity and activity in analogs of PB28. These studies reveal that both basic N-atoms are crucial for sigma(2) receptor binding. Some compounds, such as amide 36, emerged as high-affinity and notably selective sigma(1) ligands (Berardi et al., 2009).
4. Lipophilicity and Receptor Activity
Research has also been conducted on the structural modifications of N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinehexanamides and their influence on lipophilicity and 5-HT7 receptor activity. This research aims to produce compounds with suitable physicochemical properties for rapid penetration into the brain, with some compounds displaying high receptor affinities and agonist properties (Leopoldo et al., 2008).
5. Development of PET Radiotracers
Hybrid structures between high-affinity σ2 receptor ligands have been designed for potential use as PET tracers in tumor diagnosis. These compounds exhibited excellent σ1/σ2 selectivities and moderate interaction with P-gp, which may influence their use as σ2 receptor PET agents in tumors overexpressing P-gp (Abate et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
1-(1,2,3,4-tetrahydronaphthalen-1-yl)piperazine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2.2ClH/c1-2-6-13-12(4-1)5-3-7-14(13)16-10-8-15-9-11-16;;/h1-2,4,6,14-15H,3,5,7-11H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOPCPSXTUUIVFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)N3CCNCC3.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.